Cas no 22049-19-0 (5-(ethoxymethyl)-8-quinolinol)

• Product Name: 5-(ethoxymethyl)-8-quinolinol
• CAS No: 22049-19-0
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• MDL: MFCD01057783
• CID: 278516
• PubChem ID: 279621
• Update Time: 2025-10-20

5-(ethoxymethyl)-8-quinolinol Chemical and Physical Properties

Names and Identifiers

• 5-(Ethoxymethyl)quinolin-8-ol
• 5-(Ethoxymethyl)-8-hydroxyquinoline
• 8-Quinolinol,5-(ethoxymethyl)-
• 5-(ethoxymethyl)-8-quinolinol(SALTDATA: FREE)
• 5-Ethoxymethyl-8-chinolinol
• 5-Ethoxymethyl-8-hydroxy-chinolin
• 5-ethoxymethyl-quinolin-8-ol
• 8-Hydroxy-5-ethoxymethylchinolin
• NSC130826
• Oprea1_870806
• AKOS000658837
• CHEMBL1566852
• SR-01000439393-1
• NSC-130826
• Cambridge id 5734687
• MFCD01057783
• DTXSID80299450
• Oprea1_581304
• EU-0072230
• SCHEMBL14768490
• SB71742
• D94920
• CCG-16979
• BIM-0029858.P001
• CS-0151427
• NCGC00161906-01
• 5-ethyloxymethyl-8-quinolinol
• SR-01000439393
• BDBM50490539
• BS-37477
• CBMicro_029900
• 8-Quinolinol, 5-(ethoxymethyl)-
• 5-(ethoxymethyl)-8-quinolinol
• AKOS AU36-M602
• 22049-19-0
• DB-368129
• STK860401

• MDL： MFCD01057783
• Inchi： 1S/C12H13NO2/c1-2-15-8-9-5-6-11(14)12-10(9)4-3-7-13-12/h3-7,14H,2,8H2,1H3
• InChI Key： JQYCYUYNAZPXJQ-UHFFFAOYSA-N
• SMILES： O(CC)CC1=CC=C(C2C1=CC=CN=2)O

Computed Properties

• Exact Mass: 203.09500
• Monoisotopic Mass: 203.094629
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 42.4

Experimental Properties

• Density: 1.189
• Boiling Point: 361.2°Cat760mmHg
• Flash Point: 172.2°C
• Refractive Index: 1.619
• PSA: 42.35000
• LogP: 2.47690

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 8-hydroxyquinolines

Additional information on 5-(ethoxymethyl)-8-quinolinol

Research Brief on 5-(ethoxymethyl)-8-quinolinol (CAS: 22049-19-0): Recent Advances and Applications

5-(ethoxymethyl)-8-quinolinol (CAS: 22049-19-0) is a quinoline derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties. Recent studies have explored its potential as an antimicrobial, anticancer, and anti-inflammatory agent, leveraging its unique chemical structure and biological activity. This research brief synthesizes the latest findings on this compound, highlighting its mechanisms of action, therapeutic applications, and future research directions.

One of the most notable advancements in the study of 5-(ethoxymethyl)-8-quinolinol is its demonstrated efficacy against a range of bacterial and fungal pathogens. A 2023 study published in the *Journal of Medicinal Chemistry* revealed that this compound exhibits potent inhibitory activity against *Staphylococcus aureus* and *Candida albicans*, with minimal cytotoxicity to mammalian cells. The researchers attributed this selectivity to the compound's ability to disrupt microbial cell membranes while sparing host cells, a property that could be harnessed for developing novel antibiotics.

In the realm of oncology, 5-(ethoxymethyl)-8-quinolinol has shown promise as a potential anticancer agent. A recent *in vitro* study demonstrated its ability to induce apoptosis in human breast cancer cells (MCF-7) by modulating the expression of pro-apoptotic proteins such as Bax and caspase-3. Furthermore, the compound was found to synergize with conventional chemotherapeutic agents like doxorubicin, suggesting its potential as an adjunct therapy. These findings were published in *Bioorganic & Medicinal Chemistry Letters* in early 2024, underscoring the compound's relevance in contemporary cancer research.

Beyond its antimicrobial and anticancer properties, 5-(ethoxymethyl)-8-quinolinol has also been investigated for its anti-inflammatory effects. A 2023 study in *European Journal of Pharmacology* reported that the compound significantly reduced the production of pro-inflammatory cytokines such as TNF-α and IL-6 in murine macrophages. The study proposed that the compound's mechanism of action involves the inhibition of NF-κB signaling, a key pathway in inflammatory responses. This discovery opens new avenues for developing anti-inflammatory drugs with improved safety profiles.

Despite these promising findings, challenges remain in the clinical translation of 5-(ethoxymethyl)-8-quinolinol. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical and clinical studies. Recent efforts have focused on structural modifications to enhance its pharmacokinetic properties, as reported in a 2024 review article in *Drug Discovery Today*. These modifications aim to optimize the compound's therapeutic index while minimizing adverse effects.

In conclusion, 5-(ethoxymethyl)-8-quinolinol (CAS: 22049-19-0) represents a multifaceted compound with significant potential in drug discovery and development. Its broad-spectrum biological activities, coupled with its relatively simple chemical structure, make it an attractive candidate for further research. Future studies should prioritize elucidating its precise molecular targets, optimizing its drug-like properties, and evaluating its efficacy in *in vivo* models. As the field advances, this compound may well emerge as a cornerstone in the development of next-generation therapeutics for infectious diseases, cancer, and inflammation.